3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide

• Molecular Formula: C21H25NO6
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[2-(oxolan-2-ylmethoxy)phenyl]benzamide
• InChI: InChI=1S/C21H25NO6/c1-24-18-11-14(12-19(25-2)20(18)26-3)21(23)22-16-8-4-5-9-17(16)28-13-15-7-6-10-27-15/h4-5,8-9,11-12,15H,6-7,10,13H2,1-3H3,(H,22,23)
• InChI Key: XSHSPVNOHUTVKX-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=CC=C2OCC3CCCO3

Description

3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide, also known as TFMPP, is a synthetic compound that belongs to the family of phenethylamines. TFMPP has been widely studied for its various biochemical and physiological effects, and its potential applications in scientific research.

Mechanism of Action

3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide acts as a partial agonist of the 5-HT2A receptor, meaning that it binds to the receptor and activates it to a lesser extent than the natural ligand serotonin. This results in a modulation of the receptor's activity, which can have various effects on the brain and body. 3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been shown to increase the release of dopamine and norepinephrine in certain brain regions, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been found to have various biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiration. It has also been shown to alter mood, cognition, and perception, and can induce hallucinations, euphoria, and anxiety. 3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been used as a model compound to study the effects of serotonin on the brain, and its potential role in the development of psychiatric disorders.

Advantages and Limitations for Lab Experiments

3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has several advantages for use in lab experiments, including its high potency, selectivity for the 5-HT2A receptor, and ease of synthesis. However, there are also several limitations to its use, including its potential for toxicity and adverse effects, as well as its limited solubility in water and other solvents.

Future Directions

There are several future directions for research on 3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide, including further studies on its mechanism of action and its potential therapeutic applications. 3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been shown to have potential as a treatment for depression and anxiety, and may also have applications in the treatment of other neurological and psychiatric disorders. Future research may also focus on the development of new compounds based on the structure of 3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide, which may have improved pharmacological properties and reduced toxicity.

Synthesis Methods

3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide can be synthesized through a series of chemical reactions involving the condensation of 3,4,5-trimethoxybenzaldehyde and 2-(tetrahydro-2-furanylmethoxy)phenylamine. The reaction is catalyzed by a strong acid such as sulfuric acid or hydrochloric acid, followed by purification through recrystallization or chromatography.

Scientific Research Applications

3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been used in various scientific research studies, particularly in the field of neuroscience. It has been found to have an affinity for the serotonin receptor 5-HT2A, which is involved in the regulation of mood, cognition, and perception. 3,4,5-trimethoxy-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been used to study the effects of serotonin on the brain, and its potential role in the development of psychiatric disorders such as depression and anxiety.